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Compound of Interest

Compound Name:
(R)-Methyl 5-oxopyrrolidine-2-

carboxylate

Cat. No.: B3037862 Get Quote

(R)-Methyl 5-oxopyrrolidine-2-carboxylate, a derivative of pyroglutamic acid, is a valuable

chiral intermediate in the synthesis of complex bioactive molecules and novel pharmaceuticals.

[1] Its pyrrolidine structure is a key feature in various drug candidates, making its effective and

safe handling paramount in research and development laboratories.[1] While some data sheets

suggest favorable properties like stability and ease of handling, a comprehensive

understanding of its potential hazards is crucial for ensuring personnel safety and experimental

integrity.[1]

This guide provides a technical framework for the safe handling of (R)-Methyl 5-
oxopyrrolidine-2-carboxylate. It moves beyond a simple recitation of safety data to instill a

deep, causal understanding of the necessary precautions, empowering scientists to build a

robust culture of safety around their work with this compound.

Section 1: Compound Profile and Physicochemical
Properties
A thorough understanding of a compound's physical and chemical properties is the foundation

of a reliable safety assessment. These characteristics influence its potential for exposure, its

reactivity, and the appropriate storage and handling measures.
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Property Value Source

CAS Number 64700-65-8 [2][3]

Molecular Formula C₆H₉NO₃ [2][3]

Molecular Weight 143.14 g/mol [3]

Appearance
Colorless to light yellow liquid

or solid
[1][4]

Melting Point 21-23 °C [1][5]

Boiling Point
304.7 ± 35.0 °C at 760 mmHg;

133-135 °C at 1 mmHg
[1][2]

Density ~1.2 g/cm³ [2][4]

Flash Point 138.1 ± 25.9 °C [2]

Storage Temp.
Varies: 2-8°C or Room

Temperature (dry)
[2]

Note: The compound's melting point is close to standard room temperature, meaning it may

exist as either a low-melting solid or a liquid. Handling procedures should be prepared for

either physical state.

Section 2: Hazard Identification and Proactive Risk
Assessment
The available safety data for (R)-Methyl 5-oxopyrrolidine-2-carboxylate presents some

inconsistencies, which necessitates a conservative approach to risk assessment. While some

suppliers report it as not meeting GHS hazard criteria[3], others issue warnings for irritation and

general harm.[2][6]

2.1 Known and Potential Hazards

Primary Hazards: The most frequently cited hazards are skin irritation (H315), serious eye

irritation (H319), and potential respiratory irritation (H335).[6] Some sources also indicate it

may be harmful if swallowed, inhaled, or in contact with skin.[2]
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Signal Word: Warning.[6]

GHS Pictogram: GHS07 (Exclamation Mark).[5]

Toxicological Data Gaps: It is critical to note that the toxicological properties of this

compound have not been fully investigated.[4] In the absence of comprehensive data, the

compound should be treated as potentially hazardous.

2.2 Stability and Reactivity

Stability: The compound is generally stable under normal laboratory conditions.[4]

Conditions to Avoid: High temperatures, heat, flames, and sparks should be avoided.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents.[2][4]

Hazardous Decomposition Products: Combustion may produce toxic gases, including carbon

monoxide and nitrogen oxides.[2]

2.3 Proactive Risk Assessment Workflow

Before any new procedure involving this compound, a thorough risk assessment is mandatory.

The goal is to identify potential exposure scenarios and implement specific control measures.
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Planning Phase

Assessment Phase

Control Implementation

Execution & Review

Identify Experimental Goal

Review Scale & Procedure
(e.g., mg vs. g scale)

Consult SDS & Literature
 for Hazard Data

Identify Potential Exposure Points
- Weighing (aerosol/dust)

- Transfers (spills)
- Reaction (vapors)

Evaluate Existing Controls
- Fume Hood Certification

- PPE Availability

Confirm Engineering Controls
(Chemical Fume Hood)

Controls Adequate?

Select Task-Specific PPE
(Gloves, Goggles, Lab Coat)

Prepare Emergency Response
(Spill Kit, First Aid Access)

Proceed with Experiment

Review & Document
Any Incidents or Near Misses
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Task-Specific PPE Selection

Task: Handling
(R)-Methyl 5-oxopyrrolidine-2-carboxylate

Is the task performed
 in a certified

 chemical fume hood?

STOP.
Do not proceed.

Consult EHS.

No

Weighing small quantities?

Yes

Minimum PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Preparing solution / transfer?

Enhanced PPE:
- Add Face Shield

Running reaction / workup?

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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